Cas no 1178951-36-4 ([(4-chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine)

(4-Chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine is a versatile intermediate in organic synthesis, featuring a chlorophenyl-pyrimidine hybrid scaffold with a methylamine substituent. Its distinct structure enables applications in pharmaceutical and agrochemical research, particularly as a building block for bioactive molecules. The chlorophenyl moiety enhances lipophilicity, while the pyrimidine ring offers hydrogen-bonding potential, facilitating interactions with biological targets. The methylamine group provides a reactive site for further derivatization. This compound is valued for its stability under standard conditions and compatibility with common synthetic methodologies, making it suitable for multi-step transformations. Its well-defined reactivity profile supports precise modifications, aiding in the development of novel compounds with tailored properties.
[(4-chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine structure
1178951-36-4 structure
Product Name:[(4-chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine
CAS No:1178951-36-4
MF:C12H12ClN3
MW:233.696781158447
CID:4575429
PubChem ID:56924373
Update Time:2025-10-15

[(4-chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

    • [(4-chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine
    • Inchi: 1S/C12H12ClN3/c1-14-11(12-15-7-2-8-16-12)9-3-5-10(13)6-4-9/h2-8,11,14H,1H3
    • InChI Key: USFVRQPENBTQNL-UHFFFAOYSA-N
    • SMILES: N(C(C1=CC=C(Cl)C=C1)C1=NC=CC=N1)C

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 344.3±37.0 °C at 760 mmHg
  • Flash Point: 162.0±26.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

[(4-chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine Security Information

[(4-chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine Pricemore >>

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Additional information on [(4-chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine

Recent Advances in the Study of [(4-chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine (CAS: 1178951-36-4)

The compound [(4-chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine (CAS: 1178951-36-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of [(4-chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of biological activity, recent studies have demonstrated that [(4-chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, in vitro assays have shown that the compound effectively inhibits the activity of certain kinases, which are often dysregulated in cancer. These findings suggest its potential as a lead compound for the development of kinase inhibitors, a class of drugs with broad therapeutic applications.

Furthermore, pharmacokinetic studies have been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate favorable bioavailability and metabolic stability, which are essential for its progression into further stages of drug development. However, challenges such as optimizing its selectivity and minimizing off-target effects remain to be addressed in future research.

In conclusion, [(4-chlorophenyl)(pyrimidin-2-yl)methyl](methyl)amine (CAS: 1178951-36-4) represents a promising candidate for therapeutic development, with recent studies underscoring its potential in targeting key biological pathways. Continued research efforts are needed to fully exploit its therapeutic benefits and overcome existing challenges. This brief highlights the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications in medicine.

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